Cas no 50485-03-5 ((8beta)-1-acetyl-N-ethyl-6-methyl-9,10-didehydroergoline-8-carboxamide)

• Product Name: (8beta)-1-acetyl-N-ethyl-6-methyl-9,10-didehydroergoline-8-carboxamide
• CAS No: 50485-03-5
• MF: C₂₀H₂₃N₃O₂
• MW: 337.415524721146
• CID: 1572458
• PubChem ID: 3039342
• Update Time: 2025-04-21

(8beta)-1-acetyl-N-ethyl-6-methyl-9,10-didehydroergoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• (8beta)-1-acetyl-N-ethyl-6-methyl-9,10-didehydroergoline-8-carboxamide
• (6aR,9R)-4-acetyl-N-ethyl-7-methyl-6,6a,8,9-tetrahydroindolo[4,3-fg]quinoline-9-carboxamide
• 1-Acetyl-9,10-didehydro-N-ethyl-6-methylergoline-8β-carboxamide
• BRN 0051958
• DTXSID90198506
• DB-250259
• Ergoline-8-beta-carboxamide, 1-acetyl-9,10-didehydro-N-ethyl-6-methyl-
• 50485-03-5
• ALA-10
• 1-Acetyl-9,10-didehydro-N-ethyl-6-methylergoline-8-beta-carboxamide
• d-1-Acetyl lysergic acid monoethylamide
• Ala10
• UKRWCEJTOPSTEC-RDTXWAMCSA-N
• 1-acetyl-9,10-didehydro-n-ethyl-6-methylergoline-8beta-carboxamide
• 1-Acetyllysergic acid ethylamide

• Inchi： 1S/C20H23N3O2/c1-4-21-20(25)14-8-16-15-6-5-7-17-19(15)13(11-23(17)12(2)24)9-18(16)22(3)10-14/h5-8,11,14,18H,4,9-10H2,1-3H3,(H,21,25)/t14-,18-/m1/s1
• InChI Key： UKRWCEJTOPSTEC-RDTXWAMCSA-N
• SMILES： O=C([C@@H]1C=C2C3C=CC=C4C=3C(=CN4C(C)=O)C[C@H]2N(C)C1)NCC

Computed Properties

• Exact Mass: 337.17919
• Monoisotopic Mass: 337.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.1676 (rough estimate)
• Boiling Point: 473.72°C (rough estimate)
• Flash Point: 306.8°C
• Refractive Index: 1.6200 (estimate)
• PSA: 54.34
• LogP: 3.08540

(8beta)-1-acetyl-N-ethyl-6-methyl-9,10-didehydroergoline-8-carboxamide Security Information

• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides